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Compound of Interest

Compound Name: l-Methionine-d8

Cat. No.: B12425525 Get Quote

Disclaimer: This guide provides comprehensive safety and handling information for L-
Methionine-d8. Since specific safety and toxicity data for the deuterated isotopologue are not

readily available, this document relies heavily on data for its non-deuterated counterpart, L-

Methionine. It is reasonably assumed that the safety and handling precautions for L-
Methionine-d8 are comparable to those for L-Methionine. However, this information should be

used as a guide and supplemented with institutional safety protocols and professional

judgment.

Hazard Identification and Classification
L-Methionine-d8 is not classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). However, as with any

chemical substance, it should be handled with care in a laboratory setting. Potential hazards

include:

Inhalation: May cause respiratory tract irritation.[1]

Skin Contact: May cause skin irritation upon prolonged or repeated contact.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed in large quantities.[1]
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Combustible Dust: Further processing of the solid material may result in the formation of

combustible dust concentrations in the air.[1]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of L-Methionine.

Property Value Reference

Molecular Formula C₅H₃D₈NO₂S -

Molecular Weight 157.26 g/mol [1]

Appearance
White crystalline powder or

flakes
[2][3]

Melting Point 284 °C (decomposes) [4][5]

Solubility

Soluble in water and dilute

acids and alkalis. Very slightly

soluble in ethanol.

[2][6]

log Pow (Octanol/Water

Partition Coefficient)
-1.87 [7]

Toxicological Data
Toxicological data for L-Methionine-d8 is not available. The data presented below for L-

Methionine is for reference.

Test Species Route Value Reference

Acute Toxicity

(LD50)
Rat Oral 36,000 mg/kg [1]

Note: While the LD50 is high, indicating low acute toxicity, excessive intake of methionine in

humans has been linked to elevated homocysteine levels, which is a risk factor for

cardiovascular disease.[8][9] A mistaken large dose has resulted in death.[8][9]
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of L-Methionine-
d8.

Handling:

Handle in a well-ventilated area.[1]

Avoid the formation of dust and aerosols.[1]

Wear appropriate personal protective equipment (see Section 6).

Wash hands thoroughly after handling.[1][3]

Avoid contact with skin, eyes, and clothing.[3]

Storage:

Store in a tightly closed container.[1][3]

Keep in a cool, dry place.[1]

Protect from light and moisture.[1][3]

Store at room temperature or as recommended by the supplier. Some solutions may require

storage at -20°C or -80°C for long-term stability.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling L-Methionine-
d8:

Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][7]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.[7]
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PPE selection workflow for L-Methionine-d8.

First-Aid Measures
In case of exposure, follow these first-aid measures:

General Advice: Consult a physician and show them the safety data sheet.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1][10]

Skin Contact: Wash the affected area with soap and plenty of water.[1][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Combustion may produce carbon oxides (CO, CO₂), nitrogen oxides, and

sulfur oxides.[1]

Fire-Fighting Instructions: Wear a self-contained breathing apparatus for firefighting if

necessary.[1]

Accidental Release Measures
Personal Precautions: Avoid dust formation. Ensure adequate ventilation. Wear appropriate

personal protective equipment.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable, closed

container for disposal.[3][10]
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Stability and Reactivity
Chemical Stability:

Stable under recommended storage conditions.[1][3]

Aqueous stock solutions are reported to be stable for up to five years when stored at 2-8 °C.

Reactivity:

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides, nitrogen oxides, and sulfur oxides.[1]

Quantitative Stability Data (L-Methionine):

Condition Observation

Forced Degradation

Acidic Hydrolysis (e.g., 1N HCl, 80°C, 24h) Significant degradation observed.

Alkaline Hydrolysis (e.g., 1N NaOH, 80°C, 24h) Some degradation observed.

Oxidation (e.g., 3% H₂O₂, RT, 24h)
Significant degradation to methionine sulfoxide

and other species.

Thermal (80°C, 24h) Some degradation observed.

Photolytic (UV light, 24h) Some degradation observed.

Note: The table provides a qualitative summary based on typical forced degradation studies of

amino acids. Specific quantitative data for L-Methionine-d8 is not available in the searched

literature.

Experimental Protocols
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Acute Oral Toxicity Assessment (General Protocol
based on OECD Guideline 425)
This protocol outlines a general procedure for determining the acute oral toxicity (LD50) of a

substance like L-Methionine-d8.

Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex (typically

females) are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water ad libitum, except for a brief fasting period before dosing.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water or saline).

The concentration is adjusted to deliver the desired dose in a constant volume.

Administration: The substance is administered by gavage to the fasted animals.

Procedure (Up-and-Down Procedure):

A single animal is dosed at a starting dose level below the estimated LD50.

If the animal survives, the next animal is dosed at a higher level.

If the animal dies, the next animal is dosed at a lower level.

This process is continued until the stopping criteria are met (e.g., a specified number of

reversals in outcome).

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Data Analysis: The LD50 is calculated from the results using a statistical method such as the

maximum likelihood method.

General workflow for acute oral toxicity testing.

Stability-Indicating HPLC Method (Representative
Protocol)
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This protocol describes a general method for assessing the stability of L-Methionine-d8 and

separating it from its potential degradation products.

Chromatographic System: A High-Performance Liquid Chromatography (HPLC) system with

a UV detector.

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient elution is typically employed. For example:

Mobile Phase A: A buffered aqueous solution (e.g., phosphate buffer, pH 3.0).

Mobile Phase B: Acetonitrile or methanol.

A gradient program is run to separate the parent compound from its more polar or non-

polar degradants.

Sample Preparation:

Forced Degradation Samples: L-Methionine-d8 is subjected to stress conditions (acid,

base, oxidation, heat, light) to generate degradation products.

Stability Samples: L-Methionine-d8 is stored under defined conditions (e.g., 40°C/75%

RH) and samples are withdrawn at specified time points.

All samples are diluted to a suitable concentration with the mobile phase.

Chromatographic Conditions:

Flow Rate: Typically 1.0 mL/min.

Injection Volume: Typically 10-20 µL.

Detection Wavelength: Around 210 nm.

Method Validation: The method should be validated according to ICH guidelines to ensure it

is specific, accurate, precise, linear, and robust for its intended purpose.
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Data Analysis: The peak area of L-Methionine-d8 is monitored over time to determine the

extent of degradation. The formation of degradation products is also tracked.

Workflow for an HPLC-based stability study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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